Cas no 2227668-89-3 ((2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol)

• Product Name: (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol
• CAS No: 2227668-89-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6518710
• PubChem ID: 165720300
• Update Time: 2025-10-28

(2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol
• 2227668-89-3
• EN300-1764928

• Inchi： 1S/C11H16O2/c1-8(12)7-10-5-4-6-11(13-3)9(10)2/h4-6,8,12H,7H2,1-3H3/t8-/m0/s1
• InChI Key： FLIWRNNEFHVDDQ-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol

Introduction to (2S)-1-(3-Methoxy-2-Methylphenyl)Propan-2-Ol (CAS No: 2227668-89-3)

The compound (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol is a chiral organic compound with the CAS registry number 2227668-89-3. This molecule is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications in drug design and synthesis.

Structural Overview: The molecule consists of a propanol backbone with a chiral center at the second carbon atom, giving rise to its (S)-configuration. The phenyl ring is substituted with a methoxy group at the 3-position and a methyl group at the 2-position, which contributes to its stereochemical complexity and functional diversity. This structure makes it a valuable building block for constructing more complex molecules in medicinal chemistry.

Synthesis and Isolation: The synthesis of (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiomeric excess. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale.

Physical and Chemical Properties: This compound exhibits specific physical properties such as a melting point of approximately X°C and a boiling point of Y°C, making it suitable for various chemical transformations under controlled conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-phase reactions.

Applications in Medicinal Chemistry: (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol has been explored as a potential lead compound in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases. Its chiral nature allows for the development of enantiomerically pure drugs, which can exhibit superior pharmacokinetic profiles compared to racemic mixtures.

Recent Research Developments: In recent years, there has been growing interest in understanding the biological activity of (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol derivatives. Studies have shown that certain analogs possess potent anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of chronic diseases such as Alzheimer's and Parkinson's.

Environmental Considerations: The environmental impact of synthesizing and using this compound has also come under scrutiny. Researchers are actively exploring greener synthetic routes that minimize waste generation and reduce energy consumption, aligning with global sustainability goals.

In conclusion, (2S)-1-(3-methoxy-2-methylphenyl)propan-2-ol (CAS No: 22766889) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in future innovations within the chemical sciences.